molecular formula C17H22N2O3 B8284433 N-(2-(2,5-Dimethyl-1-pyrrolyl)ethyl)-3,4-dimethoxybenzamide

N-(2-(2,5-Dimethyl-1-pyrrolyl)ethyl)-3,4-dimethoxybenzamide

Cat. No.: B8284433
M. Wt: 302.37 g/mol
InChI Key: OMYIASNIALNSBW-UHFFFAOYSA-N
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Description

N-(2-(2,5-Dimethyl-1-pyrrolyl)ethyl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C17H22N2O3 and its molecular weight is 302.37 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H22N2O3

Molecular Weight

302.37 g/mol

IUPAC Name

N-[2-(2,5-dimethylpyrrol-1-yl)ethyl]-3,4-dimethoxybenzamide

InChI

InChI=1S/C17H22N2O3/c1-12-5-6-13(2)19(12)10-9-18-17(20)14-7-8-15(21-3)16(11-14)22-4/h5-8,11H,9-10H2,1-4H3,(H,18,20)

InChI Key

OMYIASNIALNSBW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(N1CCNC(=O)C2=CC(=C(C=C2)OC)OC)C

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

9.1 g (0.05 mol) of 3,4-dimethoxybenzoic acid and 8.2 g (0.05 mol) of carbonyldiimidazole in 50 ml of dioxane are stirred at 60° C. for 15 min. After addition of 6.2 g (0.045 mol) of 1-(2-aminoethyl)2,5-dimethylpyrrole in 20 ml of dioxane to the mixture it is stirred at room temperature for 20 h, concentrated, and aqueous sodium bicarbonate solution is added and the mixture is extracted with methylene chloride. The extract is chromatographed over an alumina column, and the product is crystallized using ethyl acetate/ether/ligroin. Yield: 6.9 g (46% of theory), Melting point: 82°-84° C. Elemental analysis: C17H22N2O3 (302.37) calculated: C 67.5 H 7.3 N 9.3 O 15.9 found: C 67.3 H 7.2 N 8.8 O 16.6
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